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Compound of Interest

Compound Name: N-Phenylisonicotinamide

Cat. No.: B188823

N-Phenylisonicotinamide: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Phenylisonicotinamide, a
heterocyclic organic compound with significant potential in medicinal chemistry and drug
development. The document outlines its fundamental chemical properties, synthesis protocols,
and known biological activities, presenting data in a clear and accessible format for
researchers.

Chemical Identity and Properties

N-Phenylisonicotinamide, also known as N-Phenylpyridine-4-carboxamide or
Isonicotinanilide, is a derivative of isonicotinic acid.[1][2] It is characterized by a phenyl group
attached to the nitrogen of the amide group of isonicotinamide. This compound serves as a
versatile building block in the synthesis of various pharmaceutical agents.[1]

Below is a summary of its key physicochemical properties:
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Property Value Reference

CAS Number 3034-31-9 [11[2][3][4]

Molecular Formula C12H10N20 [2][4]

Molecular Weight 198.22 g/mol [21[31[4]

Appearance ;/\c/):idte to light yellow or grey e

Melting Point 170-172 °C [2]

Boiling Point 266 °C [2]

Density 1.227 g/cm3 [2]

Flash Point 115°C [2]
Sparingly soluble in water;

Solubility good solubility in organic [1]

solvents

Canonical SMILES

C1=CC=C(C=C1)NC(=0)C2=

CC=NC=C2

[1]

InChlKey

FCTZHFATVFONMW-
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[1]

Molecular Structure

The molecular structure of N-Phenylisonicotinamide consists of a central carboxamide linker
connecting a pyridine ring at the 4-position to a phenyl ring.

Caption: Molecular Structure of N-Phenylisonicotinamide.

Experimental Protocols

Synthesis of N-Phenylisonicotinamide

A common method for the synthesis of N-Phenylisonicotinamide involves the reaction of
isonicotinic acid with aniline.[2]
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Materials:

Isonicotinic acid

Thionyl chloride (SOCI2)
Tetrahydrofuran (THF)
Potassium carbonate (K2COs)
Aniline

Ethyl acetate (EtOAC)
Hexane

Water

Procedure:

Acid Chloride Formation: Dissolve isonicotinic acid (e.g., 14.5 g, 40.6 mmol) in thionyl
chloride (e.g., 40 mL). Heat the mixture to reflux for 2 hours. After the reaction is complete,
remove the excess thionyl chloride by distillation under reduced pressure. This step forms
the intermediate isonicotinoyl chloride.

Amidation: To the resulting residue, add THF (e.g., 50 mL), potassium carbonate (e.g., 16.8
g, 121.9 mmol), and aniline (e.g., 3.78 g, 40.6 mmol). Stir the reaction mixture at room
temperature for 24 hours.

Work-up and Extraction: Upon completion of the reaction, dilute the mixture with water (e.g.,
100 mL). Extract the aqueous layer with ethyl acetate (e.g., 2 x 100 mL).

Purification: Combine the organic layers and concentrate them. Recrystallize the resulting
residue from a mixture of ethyl acetate and hexane (e.g., 60:40 ratio) to yield the N-
phenylisonicotinamide product as a light yellow solid.[2]
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Caption: Workflow for the Synthesis of N-Phenylisonicotinamide.

Biological Activity and Potential Applications

N-Phenylisonicotinamide and its derivatives have been investigated for a range of biological
activities, highlighting their potential in drug discovery.

o Antitubercular and Antimalarial Agents: The core structure is utilized as a building block in
the synthesis of compounds with potential antitubercular and antimalarial properties.[1]

o Antimicrobial and Antifungal Properties: Studies have indicated that N-
Phenylisonicotinamide possesses antimicrobial and antifungal activities.[1]

o Anticancer Potential: The compound has been explored for its potential as an anticancer
agent.[1] While the direct mechanism of N-Phenylisonicotinamide is not fully elucidated,
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related structures such as N-phenylsulfonylnicotinamide derivatives have been evaluated as
potential inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[5]
Inhibition of the EGFR signaling pathway is a key mechanism for several anticancer drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phenylisonicotinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188823#cas-number-and-molecular-structure-of-n-
phenylisonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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